(S)-6,7-Dibromochroman-4-amine
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Description
(S)-6,7-Dibromochroman-4-amine is a chiral organic compound featuring a chroman backbone (a benzopyran moiety) with bromine atoms at the 6- and 7-positions and an amine group at the 4-position. However, direct data on this specific compound are absent in the provided evidence, necessitating extrapolation from structurally related analogs.
Properties
Molecular Formula |
C9H9Br2NO |
|---|---|
Molecular Weight |
306.98 g/mol |
IUPAC Name |
(4S)-6,7-dibromo-3,4-dihydro-2H-chromen-4-amine |
InChI |
InChI=1S/C9H9Br2NO/c10-6-3-5-8(12)1-2-13-9(5)4-7(6)11/h3-4,8H,1-2,12H2/t8-/m0/s1 |
InChI Key |
LMUPKBVFVOYAIX-QMMMGPOBSA-N |
Isomeric SMILES |
C1COC2=CC(=C(C=C2[C@H]1N)Br)Br |
Canonical SMILES |
C1COC2=CC(=C(C=C2C1N)Br)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (S)-6,7-Dibromochroman-4-amine typically involves the following steps:
Bromination: The starting material, chroman, undergoes bromination using bromine in the presence of a catalyst such as iron(III) bromide to introduce bromine atoms at the 6th and 7th positions.
Amination: The brominated intermediate is then subjected to amination. This can be achieved using ammonia or an amine source under conditions that facilitate the substitution of a bromine atom with an amine group.
Industrial Production Methods
Industrial production of (S)-6,7-Dibromochroman-4-amine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can optimize the production process.
Chemical Reactions Analysis
Types of Reactions
(S)-6,7-Dibromochroman-4-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones.
Reduction: Reduction reactions can convert the compound into its corresponding hydro derivatives.
Substitution: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like sodium azide or thiols can be used for substitution reactions.
Major Products Formed
Oxidation: Quinones and other oxidized derivatives.
Reduction: Hydro derivatives with reduced bromine atoms.
Substitution: Compounds with various functional groups replacing the bromine atoms.
Scientific Research Applications
(S)-6,7-Dibromochroman-4-amine has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.
Industry: Utilized in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (S)-6,7-Dibromochroman-4-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with biological molecules, while the bromine atoms can participate in halogen bonding. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Structural Analogs and Key Differences
The closest analogs identified in the evidence include:
Key Observations :
Halogen Effects: Fluorine vs. Substitution Position: 6,7-Disubstitution (target compound) vs. 5,7-disubstitution (evidence analogs) alters steric and electronic environments. For example, 6,7-dihalogenation may impose greater steric hindrance near the amine group, affecting interactions with biological targets.
Physicochemical Properties :
- The dibromo analogs (306.98 g/mol) are ~65% heavier than the difluoro derivative (185.17 g/mol), impacting solubility and synthetic handling.
- Storage conditions differ significantly: dibromo compounds require refrigeration (2–8°C), while the difluoro analog is stable at room temperature, suggesting higher reactivity or instability in brominated derivatives .
Stereochemical Considerations: The (S)-configuration in both the target compound and (S)-6,7-Difluorochroman-4-amine implies enantioselective biological activity. No data are available for enantiomeric comparisons of dibromo analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
